4-(2,5-dimethoxyphenyl)-6-(2-hydroxyethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-6-(2-hydroxyethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C16H19N3O5/c1-23-9-3-4-12(24-2)10(7-9)14-13-11(17-16(22)18-14)8-19(5-6-20)15(13)21/h3-4,7,14,20H,5-6,8H2,1-2H3,(H2,17,18,22)
• InChI Key: FCUHJNBJIKZXSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C3=C(CN(C3=O)CCO)NC(=O)N2
• Molecular Formula: C16H19N3O5
• Molecular Weight: 333.34 g/mol

Description

4-(2,5-dimethoxyphenyl)-6-(2-hydroxyethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C16H19N3O5 and its molecular weight is 333.344. The purity is usually 95%.
BenchChem offers high-quality 4-(2,5-dimethoxyphenyl)-6-(2-hydroxyethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2,5-dimethoxyphenyl)-6-(2-hydroxyethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound's derivatives are part of broader research on the synthesis of pyrano[2,3-c]pyrrole and pyrrolo[3,4-b]pyridine systems, involving reactions with pyrrolidine-2,4-diones (Soliman & Kappe, 1982).
• Another related study focused on the reaction of methyl 1-aryl-3-benzoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates with 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione, leading to the formation of methyl 11-aryl-12-benzoyl-9-hydroxy-4,6-dimethyl-3,5,10-trioxo-4,6,8,11-tetraazatricyclo[7.2.1.02,7]dodec-2(7)-ene-1-carboxylates (Denislamova, Bubnov, & Maslivets, 2011).

Biological Activity

• Research includes the synthesis and characterization of biologically active pyrrolo[2,3-b]pyridine scaffolds. One of the derivatives, 4-amino-1-(2,4-dichlorophenyl)-3-(3,4-dimethoxyphenyl)-6-phenyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile, was prepared and characterized for potential biological activity (Sroor, 2019).

Antibacterial Agents

• The compound's framework has been explored in the synthesis of antibacterial agents, specifically in the development of new trimethoprim derivatives. This study focused on the creation of 2,4-diamino-5-(4-hydroxybenzyl)pyrimidines and their effectiveness in molecular modeling against bacterial activity (Stuart, Paterson, Roth, & Aig, 1983).

Photoluminescent Conjugated Polymers

• Research on photoluminescent conjugated polymers includes incorporating derivatives of the compound into the polymer chain, enhancing their photochemical stability and suitability for electronic applications (Beyerlein & Tieke, 2000).